3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine

• IUPAC Name: 3-bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine
• InChI: InChI=1S/C6H5BrClN5/c1-13-3-2(4(7)12-13)10-6(8)11-5(3)9/h1H3,(H2,9,10,11)
• InChI Key: XGQFEVSCLQAMGY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=N1)Br)N=C(N=C2N)Cl
• Molecular Formula: C6H5BrClN5
• Molecular Weight: 262.49 g/mol

Description

“3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” is a chemical compound with the linear formula C7H5N3Cl1Br1. It is a powder in form.

Molecular Structure Analysis

The molecular structure of “3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” is represented by the SMILES string BrC1=C2N(C(Cl)=CC(C)=N2)N=C1. The InChI key for this compound is KXTYOQSATOQFQP-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving “3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” are not available, pyrazolo[1,5-a]pyrimidines have been involved in various chemical reactions. For example, they have been used in the synthesis of 4-arylquinolines and 4-arylpyrimidines.

Physical And Chemical Properties Analysis

“3-Bromo-5-chloro-1-methylpyrazolo[4,3-d]pyrimidin-7-amine” is a powder in form. The compound’s flash point is not applicable.

Scientific Research Applications

Cancer Treatment (CDK2 Inhibition)

• Research Findings :
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Synthesis of Other Compounds

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Catalyst in Organic Reactions

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Therapeutic Potential

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1H-Pyrazolo[3,4-b]pyridines Synthesis

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Cell Cycle Alteration and Apoptosis Induction

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Safety and Hazards

The compound is classified as a combustible solid. It has a WGK of 3. The flash point is not applicable.

Mechanism of Action

Target of Action

The primary target of 3-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from the G1 phase to the S phase. Inhibition of CDK2 is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition results in the alteration of cell cycle progression, leading to a significant reduction in the growth of tumor cells . The compound shows significant inhibitory activity, with IC50 values in the nanomolar range .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway. Specifically, it prevents the transition from the G1 phase to the S phase, thereby halting cell division and proliferation . This can lead to apoptosis, or programmed cell death, within tumor cells .

Result of Action

The result of the compound’s action is a significant reduction in the growth of tumor cells. Most notably, the compound shows superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values in the nanomolar range . It also induces apoptosis within HCT cells .